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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol
CAS No.: 62011-96-5
Cat. No.: B14549867
Get Quote
. J

Welcome to the Advanced Chemical Stability Support Hub. Current Status: Online | Specialist:
Senior Application Scientist Dr. Aris Topic: Stability Testing, Degradation Kinetics, and Analytical
Troubleshooting for 5,7-Dinitroquinazolin-8-ol.

Executive Summary: The Molecule at a Glance

Compound: 5,7-Dinitroquinazolin-8-ol Core Scaffold: Quinazoline (1,3-diazanaphthalene)
Critical Warning: Do not confuse this with 5,7-Dinitroquinolin-8-ol (Nitroxoline). The presence of
the second nitrogen atom (N-3) in the quinazoline ring significantly lowers hydrolytic stability
compared to the quinoline analog.

This compound presents a "perfect storm" for stability challenges:

» Hydrolytic Instability: The electron-withdrawing nitro groups at C-5 and C-7 deplete electron
density from the pyrimidine ring, making the C-2 and C-4 positions highly electrophilic and
prone to nucleophilic attack (water/hydroxide).

» Redox Sensitivity: The 8-hydroxy group (phenol) is oxidation-prone, while the nitro groups
are reduction-prone.
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 Acidity: The compound is significantly more acidic than unsubstituted quinazolines due to the
inductive effects of the nitro groups.

Ticket #001: HPLC Method Troubleshooting

User Report:"I'm seeing severe peak tailing and split peaks in my HPLC chromatogram.
Retention times are drifting. What is happening?"”

Root Cause Analysis: The 8-hydroxyl group and the N-1/N-3 ring nitrogens create a zwitterionic
character.

 Silanol Interaction: The basic ring nitrogens interact with residual silanols on the column
stationary phase, causing tailing.[1]

e pH Sensitivity: The pKa of the 8-OH is likely lowered (< 6.0) by the nitro groups.[2][3][4] If
your mobile phase pH is near the pKa, the species splits between ionized (phenolate) and
unionized forms, causing split peaks.

Recommended Protocol (Self-Validating):
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Parameter Recommendation Scientific Rationale
C18 with high carbon load, End-capping covers free

Column end-capped (e.g., Zorbax silanols, preventing amine
Eclipse Plus or equivalent). interaction.

Low pH suppresses ionization
_ 10 mM Ammonium Formate of the phenolic OH and
Mobile Phase A ) )
(pH 3.0 - 3.5). protonates the ring nitrogens,

ensuring a single species.

ACN provides sharper peaks
Mobile Phase B Acetonitrile (ACN). for nitro-aromatics than

Methanol.

Necessary to elute

degradation products (often

Gradient 5% B to 95% B over 15 mins.
more polar) and the parent
peak.
330 nm is specific to the nitro-
] aromatic chromophore; 254
Detection UV at 254 nm and 330 nm.

nm detects the benzamide

degradation products.

Visualization: Analytical Workflow

Check pH vs pKa Injection
(Target pH < 3.5) (10 pL)

Sample Preparation
(Dissolve in ACN:Buffer)

Separation
(End-capped C18)

Dual Wavelength
(254nm / 330nm)

Data Analysis
(Resolution > 2.0)

Click to download full resolution via product page

Caption: Optimized analytical workflow ensuring single-species elution by controlling pH
relative to the compound's pKa.

Ticket #002: Degradation Pathways (Hydrolysis)
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User Report:"My stock solution in water/methanol degraded by 40% within 24 hours at room

temperature. Is this normal?"

Scientist Response: Yes. Unlike quinolines, quinazolines are unstable in aqueous media,

particularly when substituted with electron-withdrawing groups (nitro). The pyrimidine ring is

electron-deficient. Water attacks C-4 (or C-2), leading to ring opening.

The Mechanism:
» Nucleophilic Attack: Water attacks the C-4 position.

e Ring Opening: The C4-N3 bond cleaves.

e Product Formation: The quinazoline degrades into 2-amino-3,5-dinitrobenzoic acid (or its

amide derivative).

Stress Testing Protocol (Based on ICH Q1A):

Stress Type Condition

Expected Outcome

Acid Hydrolysis 0.1 N HCI, Reflux, 4 hrs

High Degradation. Ring
opening to anthranilic acid

derivatives.

Base Hydrolysis 0.1 N NaOH, Ambient, 2 hrs

Rapid Degradation. Instant
ring cleavage; solution may
turn deep red/orange

(nitrophenolate formation).

Oxidation 3% H202, Ambient, 24 hrs

Moderate Degradation.
Oxidation of the 8-OH to
quinone species; N-oxide

formation at N-1.

Visualization: Hydrolytic Degradation Pathway
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Caption: The dominant failure mode: Nucleophilic attack at C-4 leads to pyrimidine ring
cleavage and formation of anthranilic acid derivatives.

Ticket #003: Photostability & Solid State Storage

User Report:"The yellow powder turned greenish-brown after being left on the benchtop for a
week."

Root Cause Analysis: Nitro-aromatics are notorious for photochemical instability.

e Mechanism: UV/Visible light excites the nitro group, leading to an intramolecular redox
reaction (nitro-to-nitroso rearrangement) or radical dimerization. The color change (yellow to
brown/green) is a hallmark of nitro-reduction and radical coupling.

Storage & Handling Guide:

e Solid State:
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o Store at -20°C.
o Container: Amber glass vial, flushed with Argon (Ar) or Nitrogen (N2).

o Why Argon? It is heavier than air and provides a better blanket for oxidation-sensitive
phenols than Nitrogen.

¢ In Solution:

o NEVER store in DMSO for long periods (>24h) at room temperature. DMSO can act as an
oxidant or participate in nucleophilic attack over time.

o Preferred Solvent for Stocks: Anhydrous Acetonitrile (stored at -80°C).
FAQ: Quick Reference
e Q: Can | use a standard C18 column?

o A:Yes, but only if it is "base-deactivated" or end-capped. Old silica columns will
irreversibly bind the compound.

e Q: Is the degradation reversible?

o A: No. Once the pyrimidine ring opens (hydrolysis) or the nitro group reduces (photolysis),
the parent molecule is lost.

e Q: Why does the retention time shift when | change sample concentration?

o A: This indicates "mass overload" or strong ionic interactions. Increase the buffer ionic
strength (e.g., move from 10mM to 25mM Ammonium Formate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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